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Compound of Interest

Compound Name: Xestospongin ¢

Cat. No.: B1243480

FOR IMMEDIATE RELEASE

This technical support center provides researchers, scientists, and drug development
professionals with a comprehensive guide to optimizing Xestospongin C incubation time for
maximal inositol 1,4,5-trisphosphate receptor (IP3R) inhibition. This guide includes
troubleshooting advice, frequently asked questions (FAQSs), detailed experimental protocols,

and a summary of relevant experimental data.

Summary of Experimental Conditions for
Xestospongin C

The following table summarizes various experimental conditions reported in the literature for
Xestospongin C, providing a comparative overview of concentrations and incubation times
used in different cell types and experimental setups.
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Cell TypelSystem

Concentration(s) Incubation Time(s)  Observed Effect

Cerebellar N Blocks IP3-induced
) IC50 of 358 nM Not Specified
Microsomes Ca2+ release.[1]
. . Decreased early
Primary Hippocampal ) )
10 uM 1 hour apoptotic rate induced
Neurons
by AB1-42.[1]
Inhibited DNP-HSA-
) induced degranulation
RBL-2H3 Mast Cells 1-10puM 15 minutes ) )
in a concentration-
dependent manner.[2]
Inhibited IP3-induced
RBL-2H3 Mast Cells .
- 3-10uM 3 minutes Ca2+ release from the
(permeabilized)
ER.[2]
] ) ) Inhibited the positive
Guinea-pig Papillary ) ) )
3uM 30 minutes inotropic effects of
Muscle )
phenylephrine.[3]
Guinea-pig lleum o )
. Inhibited IP3-induced
Smooth Muscle 3 uM 5 minutes )
N contraction.[4]
(permeabilized)
Ameliorated
APP/PS1 Mice (in ] disinhibition-like
] 3 uM 4 weeks (continuous) ) ]
Vivo) behavior and spatial
memory deficits.[1]
Did not inhibit IP3-
HEK Cells ] )
5 uM 5 minutes evoked Ca2+ signals.

(permeabilized)

[5]

Signaling Pathway and Experimental Workflow

To effectively utilize Xestospongin C, it is crucial to understand its place in the IP3 signaling

pathway and the general workflow for optimizing its application.
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Optimization Workflow for Xestospongin C Incubation Time

Prepare Cell Culture

Y

Incubate with Xestospongin C
(e.g., 5, 15, 30, 60, 120 min)

Y

(Stimulate with IP3-generating Agonisg

Y

(Measure Intracellular Ca2+ Levels)

Y

Analyze Data to Determine
Optimal Incubation Time
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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for-maximal-ip3r-inhibition]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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